Cas no 927875-14-7 (RO-41)

• Product Name: RO-41
• CAS No: 927875-14-7
• MF: C₁₆H₁₉IN₄O₃
• MW: 442.251535654068
• CID: 834309
• PubChem ID: 58826039
• Update Time: 2025-04-19

RO-41 Chemical and Physical Properties

Names and Identifiers

• RO-41
• N-[4-Amino-5-(5-iodo-2-isopropyl-4-methoxyphenoxy)-2-pyrimidinyl] acetamide
• SCHEMBL3086748
• 927875-14-7
• N-[4-amino-5-(5-iodo-2-isopropyl-4-methoxy-phenoxy)-pyrimidin-2-yl]-acetamide
• CHEMBL3717194
• YLCVTWRBGAUCPP-UHFFFAOYSA-N
• RO41
• Acetamide, N-[4-amino-5-[5-iodo-4-methoxy-2-(1-methylethyl)phenoxy]-2-pyrimidinyl]-

• Inchi： 1S/C16H19IN4O3/c1-8(2)10-5-13(23-4)11(17)6-12(10)24-14-7-19-16(20-9(3)22)21-15(14)18/h5-8H,1-4H3,(H3,18,19,20,21,22)
• InChI Key： YLCVTWRBGAUCPP-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=C1OC)C(C)C)OC1=CN=C(NC(C)=O)N=C1N

Computed Properties

• Exact Mass: 442.05019g/mol
• Monoisotopic Mass: 442.05019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 99.4Ų